Cas no 1780322-93-1 (methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-oxopropanoate)

• Product Name: methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-oxopropanoate
• CAS No: 1780322-93-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6232692
• PubChem ID: 82657527
• Update Time: 2025-10-05

methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-oxopropanoate
• 1780322-93-1
• EN300-1776285

• Inchi： 1S/C9H12N2O3/c1-6-5-10-11(2)9(6)7(12)4-8(13)14-3/h5H,4H2,1-3H3
• InChI Key： SMSBCWKKSVEDER-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1=C(C)C=NN1C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-oxopropanoate

Chemical Compound CAS No. 1780322-93-1: Methyl 3-(1,4-Dimethyl-1H-Pyrazol-5-yl)-3-Oxopropanoate

The chemical compound with CAS No. 1780322-93-1, commonly referred to as methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-oxopropanoate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring and an ester functional group. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, contributes to the compound's stability and reactivity. The ester group further enhances its versatility, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in various industries. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials. The ability of methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-oxopropanoate to undergo nucleophilic substitution reactions has been leveraged to create novel polymers and coatings with enhanced mechanical properties. Additionally, its thermal stability has made it a candidate for high-performance adhesives and sealants.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug synthesis. Its structure allows for easy modification, enabling the creation of bioactive molecules with specific therapeutic properties. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, opening new avenues for drug development.

The synthesis of methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-oxopropanoate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by esterification to introduce the methyl group. The reaction conditions are carefully optimized to ensure high yields and purity. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, are employed to confirm the structure and purity of the final product.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Researchers have found that under certain conditions, it can degrade into non-toxic byproducts, making it a more sustainable option compared to traditional chemicals. This aligns with the growing global emphasis on green chemistry and sustainable manufacturing practices.

In conclusion, methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-oxopropanoate (CAS No. 1780322-93-1) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with its reactivity and stability, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.